Cas no 68828-49-9 (methanediyldinaphthalene-1,2,7-triyl tetraacetate)

• Product Name: methanediyldinaphthalene-1,2,7-triyl tetraacetate
• CAS No: 68828-49-9
• MF: C₂₉H₂₄O₈
• MW: 500.496068954468
• CID: 1735431
• PubChem ID: 3052494
• Update Time: 2025-04-21

methanediyldinaphthalene-1,2,7-triyl tetraacetate Chemical and Physical Properties

Names and Identifiers

• methanediyldinaphthalene-1,2,7-triyl tetraacetate
• [7-acetyloxy-8-[(2,7-diacetyloxynaphthalen-1-yl)methyl]naphthalen-2-yl] acetate
• BRN 2318871
• DTXSID70218933
• 0-06-00-01182 (Beilstein Handbook Reference)
• 68828-49-9
• 2,7-Naphthalenediol, 1,1'-methylenebis-, tetraacetate
• 1,1'-Methylenebis-2,7-naphthalenediol tetraacetate

• Inchi： 1S/C29H24O8/c1-16(30)34-22-9-5-20-7-11-28(36-18(3)32)26(24(20)13-22)15-27-25-14-23(35-17(2)31)10-6-21(25)8-12-29(27)37-19(4)33/h5-14H,15H2,1-4H3
• InChI Key： WRPGCHXFKHIODD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC2C=CC(=CC=2C=1CC1=C(C=CC2C=CC(=CC1=2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 500.14712
• Monoisotopic Mass: 500.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2